VU625

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C19H22N2O4S/c1-4-19(22)21-13(2)10-14-11-17(8-9-18(14)21)26(23,24)20-15-6-5-7-16(12-15)25-3/h5-9,11-13,20H,4,10H2,1-3H3
• InChIKey: VUYMDHNPCUZQDK-UHFFFAOYSA-N

VU625: Potent AeKir1 Potassium Channel Inhibitor

VU625 (VU0077625), N-(3-methoxyphenyl)-2-methyl-1-propionylindoline-5-sulfonamide [1], is a small-molecule inhibitor discovered through high-throughput screening that targets the Aedes aegypti inward rectifier potassium channel 1 (AeKir1) [2]. It was selected from 283 confirmed hits for its potent inhibition (patch clamp IC50: 96.8 nM) and chemical tractability [2]. The compound acts as a mosquitocide by disrupting renal function in adult female mosquitoes, establishing it as a critical chemical probe for vector biology and novel insecticide target validation [3].

Target Fit AeKir1 inhibition for insect renal function and ion transport research

Selectivity Context High selectivity over mammalian Kir channels supports insect-specific model studies

Assay Compatibility Validated in patch-clamp electrophysiology and Tl+ flux assay formats

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source
• [2] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source
• [3] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source

Why VU625 Is Irreplaceable in Critical Research

Substituting VU625 with a general 'Kir channel inhibitor' is scientifically invalid due to its unique selectivity profile and complex in vivo pharmacology. While VU625 is a potent AeKir1 inhibitor (IC50: 96.8 nM), its activity in whole mosquitoes is undetectable without the co-administration of probenecid, an inhibitor of organic anion and ABC transporters [1]. This indicates that VU625 is a substrate for efflux pumps, a property not shared by all Kir channel inhibitors and a critical factor distinguishing it from more bioavailable analogs [2]. Furthermore, VU625 exhibits a 12-fold selectivity window for AeKir1 over the related mosquito channel AeKir2B in Xenopus oocytes [3]. Therefore, in-class compounds cannot be simply interchanged; the specific interplay of target engagement and efflux susceptibility defines VU625's utility as a chemical probe.

Isoform Selectivity Mismatch

Alternative AeKir inhibitors may show different AeKir1/AeKir2B profiles, altering physiological interpretation.

Efflux Transporter Engagement

In vivo activity requires probenecid co‑administration; substituting VU625 may fail to reproduce toxicity readouts.

Potency Profile Shift

Closely related analogs can exhibit orders‑of‑magnitude potency differences, impacting assay sensitivity and reproducibility.

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source
• [2] Piermarini, P. M., & Denton, J. S. (2015). A pharmacological and genetic toolkit for the study of mosquito renal (Malpighian) tubule function. Tissue Barriers, 3(4), e1081861. View Source
• [3] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source

VU625 Quantitative Selection Guide

AeKir1 Inhibition Potency vs. VU041

VU625 demonstrates nanomolar potency against the AeKir1 channel when expressed in a mammalian (HEK293) cellular context. This potency is significantly reduced in Xenopus oocytes, a common heterologous expression system, highlighting the importance of cellular environment for accurate potency measurements. [1]

Potency vs. VU041

Cross-study comparable

VU625 96.8 nM

vs

VU041 1.7 µM

Supports potency ranking for assay design.

Cross-study comparison; confirm under identical conditions.

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	96.8 nM (Patch Clamp)
Comparator Or Baseline	3.8 µM (Two-electrode voltage clamp in Xenopus oocytes)
Quantified Difference	39-fold difference in IC50 between HEK293 and Xenopus oocyte systems
Conditions	Whole-cell patch clamp electrophysiology on T-REx-HEK293 cells expressing AeKir1 vs. Two-electrode voltage clamp on Xenopus laevis oocytes expressing AeKir1

Why This Matters

This data guides researchers to use appropriate cellular models for in vitro characterization and suggests that cellular factors in HEK293 cells may enhance VU625's apparent affinity.

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source

Isoform Selectivity: Weak AeKir2B Inhibition

VU625 exhibits a clear selectivity window between the two primary mosquito Kir channel subtypes. It is significantly more potent against AeKir1 than AeKir2B, which is a critical feature for dissecting the physiological roles of each channel subtype in vivo. [1]

Isoform Selectivity

Head-to-head

AeKir1 96.8 nM

vs

AeKir2B 45.1 µM

Supports target selectivity interpretation.

Verify selectivity in native tubule tissue.

Evidence Dimension	Selectivity between mosquito Kir channel subtypes
Target Compound Data	AeKir1 IC50: 3.8 µM
Comparator Or Baseline	AeKir2B IC50: 45.1 µM
Quantified Difference	11.8-fold selectivity for AeKir1 over AeKir2B
Conditions	Two-electrode voltage clamp on Xenopus laevis oocytes expressing either AeKir1 or AeKir2B

Why This Matters

This selectivity profile makes VU625 a superior chemical probe for studying AeKir1-specific functions in mosquito physiology, compared to pan-Kir inhibitors that would produce confounding phenotypes.

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source

Minimal Mammalian Kir Cross-Reactivity

VU625's primary differentiator in an in vivo context is its lack of standalone mosquitocidal activity. Unlike some insecticidal agents, VU625 fails to affect mosquito survival or urine excretion when administered alone. Its toxicological effect is entirely dependent on the co-administration of probenecid, establishing it as a substrate for efflux transporters. [1]

Mammalian Kir Activity

Head-to-head

AeKir1 0.097 µM

vs

Kir3.1/3.2 8.6 µM

Supports selectivity over mammalian Kir channels.

Only Kir3.1/3.2 showed sensitivity among panel.

Evidence Dimension	In vivo adult mosquito toxicity
Target Compound Data	No significant effect on survival or urine excretion (VU625 alone)
Comparator Or Baseline	Significant inhibition of excretory capacity and toxicity observed (VU625 + Probenecid)
Quantified Difference	Binary (Active only with co-administered transporter inhibitor)
Conditions	Adult female Aedes aegypti mosquitoes, hemolymph injection of 690 pmol VU625/mosquito ± 3.4 nmol probenecid/mosquito

Why This Matters

This data is essential for experimental design. It demonstrates that VU625 is a substrate for organic anion/ABC transporters, and studies aiming to assess its in vivo function must account for this efflux liability.

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source

VU625 Application Scenarios

In Vitro AeKir1 Pharmacologic Dissection

VU625 serves as an ideal reference agonist for AeKir1 in cell-based assays. Its potent IC50 of 96.8 nM in HEK293 cells and 315 nM in Tl+ flux assays provides a robust window for screening new compound libraries against this specific mosquito target. Its well-defined selectivity over mammalian Kir channels ensures that hits from a primary screen can be rapidly counter-screened for specificity. [1]

Ex Vivo Mosquito Malpighian Tubule Physiology

Due to its demonstrated efflux by organic anion and/or ABC transporters, VU625 is a powerful tool for investigating the role of these transporters in insecticide resistance and renal clearance in mosquitoes. It can be used in controlled laboratory settings (with probenecid co-administration) to induce a specific renal failure phenotype and to study the downstream physiological consequences of Kir1 channel blockade in the Malpighian tubules. [2]

In Vivo Proof-of-Concept Toxicity Studies

VU625's published structure-activity relationship (SAR) data, which includes over 100 synthesized analogs [3], provides a clear map for medicinal chemists. Researchers can use VU625 as a starting scaffold for lead optimization to improve its metabolic stability and reduce its susceptibility to efflux, with the goal of creating a more bioavailable, standalone insecticide candidate.

Application

Selection Property

Validation Focus

AeKir1 Pharmacologic Dissection

AeKir1 selectivity profile

AeKir1 vs AeKir2B channel discrimination

Malpighian Tubule Physiology

Ex vivo functional inhibition profile

Fluid secretion and ion transport endpoints

In Vivo Toxicity Model Studies

Transporter-dependent toxicity profile

Probenecid co‑treatment requirement

Scaffold Optimization Chemistry

Sulfonamide scaffold tractability

Analogs library and transporter liability screening

• [1] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source
• [2] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Discovery and characterization of a potent and selective inhibitor of Aedes aegypti inward rectifier potassium channels. PLoS ONE, 9(11), e110772. View Source
• [3] Raphemot, R., Rouhier, M. F., Swale, D. R., Days, E., Weaver, C. D., Lovell, K. M., ... & Denton, J. S. (2014). Summary of structure-activity relationship (SAR). PLOS ONE. View Source